Cas no 10143-67-6 (6-Methyl-2,5,7,10-tetraoxaundecane)

• Product Name: 6-Methyl-2,5,7,10-tetraoxaundecane
• CAS No: 10143-67-6
• MF: C₈H₁₈O₄
• MW: 178.226123332977
• CID: 162269
• PubChem ID: 82406
• Update Time: 2024-11-04

6-Methyl-2,5,7,10-tetraoxaundecane Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2,5,7,10-tetraoxaundecane
• 1,1-Di(2-methoxy ethoxy)ethane
• 2,5,7,10-Tetraoxaundecane,6-methyl
• Aethyliden-bis-aethylenglykolmethyl-aether
• Brn 1700623
• 1,1-Bis(2-methoxyethoxy)ethane
• 2,5,7,10-Tetraoxaundecane, 6-methyl-
• Acetaldehyde bis(2-methoxyethyl)acetal
• 2,5,7,10-Tetraoxaundecane,6-methyl-
• 1,1-bis-(2-methoxyethoxy)-ethane
• AKOS006279878
• 10143-67-6
• 11-Di(2-methoxy ethoxy)ethane
• SCHEMBL891898
• LS-13548
• 1,1-Di-(2-methoxyethoxy)ethane
• DTXSID50143931
• 3-01-00-02651 (Beilstein Handbook Reference)
• Acetaldehyde, bis(2-methoxyethyl) acetal
• DB-341845

• MDL： MFCD01733542
• Inchi： 1S/C8H18O4/c1-8(11-6-4-9-2)12-7-5-10-3/h8H,4-7H2,1-3H3
• InChI Key： QAFHKXJNUMPEMF-UHFFFAOYSA-N
• SMILES： O(CCOC)C(C)OCCOC

Computed Properties

• Exact Mass: 178.12100
• Monoisotopic Mass: 178.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.0268 (rough estimate)
• Boiling Point: 230.46°C (rough estimate)
• Refractive Index: 1.4209 (estimate)
• PSA: 36.92000
• LogP: 0.65840

6-Methyl-2,5,7,10-tetraoxaundecane Security Information

• Risk Phrases：R61; R19; R62
• Safety Term：ALDEHYDES."> Moderately toxic by ingestion. Mildly toxic by skin contact. An eye irritant. When heated to decomposition it emits acrid smoke and fumes. See also ALDEHYDES.